(Z)-3-benzyl-5-(5-bromo-2-oxoindolin-3-ylidene)-2-thioxothiazolidin-4-one (Z)-3-benzyl-5-(5-bromo-2-oxoindolin-3-ylidene)-2-thioxothiazolidin-4-one
Brand Name: Vulcanchem
CAS No.: 303798-65-4
VCID: VC7683829
InChI: InChI=1S/C18H11BrN2O2S2/c19-11-6-7-13-12(8-11)14(16(22)20-13)15-17(23)21(18(24)25-15)9-10-4-2-1-3-5-10/h1-8,23H,9H2
SMILES: C1=CC=C(C=C1)CN2C(=C(SC2=S)C3=C4C=C(C=CC4=NC3=O)Br)O
Molecular Formula: C18H11BrN2O2S2
Molecular Weight: 431.32

(Z)-3-benzyl-5-(5-bromo-2-oxoindolin-3-ylidene)-2-thioxothiazolidin-4-one

CAS No.: 303798-65-4

Cat. No.: VC7683829

Molecular Formula: C18H11BrN2O2S2

Molecular Weight: 431.32

* For research use only. Not for human or veterinary use.

(Z)-3-benzyl-5-(5-bromo-2-oxoindolin-3-ylidene)-2-thioxothiazolidin-4-one - 303798-65-4

Specification

CAS No. 303798-65-4
Molecular Formula C18H11BrN2O2S2
Molecular Weight 431.32
IUPAC Name 3-(3-benzyl-4-hydroxy-2-sulfanylidene-1,3-thiazol-5-yl)-5-bromoindol-2-one
Standard InChI InChI=1S/C18H11BrN2O2S2/c19-11-6-7-13-12(8-11)14(16(22)20-13)15-17(23)21(18(24)25-15)9-10-4-2-1-3-5-10/h1-8,23H,9H2
Standard InChI Key GJFMAFXKHJXJPC-PFONDFGASA-N
SMILES C1=CC=C(C=C1)CN2C(=C(SC2=S)C3=C4C=C(C=CC4=NC3=O)Br)O

Introduction

(Z)-3-benzyl-5-(5-bromo-2-oxoindolin-3-ylidene)-2-thioxothiazolidin-4-one is a complex organic compound belonging to the class of thiazolidinones. It features a thiazolidine ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms. The presence of a benzyl group and a bromo-substituted indoline moiety contributes to its unique chemical properties and potential biological activities.

Potential Applications:

  • Anti-cancer Research: Preliminary studies indicate potential in inhibiting cell proliferation.

  • Pharmaceutical Development: Further research is required to explore its therapeutic potential.

Characterization Techniques

Characterization of this compound typically involves techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) for structural elucidation.

Characterization Techniques:

TechniquePurpose
NMR SpectroscopyStructural elucidation and confirmation of molecular structure.
Mass SpectrometryDetermination of molecular weight and fragmentation patterns.

Comparison with Similar Compounds

Similar compounds, such as 3-benzyl-5-(5-bromo-1-butyl-2-oxoindolin-3-ylidene)-2-thioxothiazolidin-4-one and 3-benzyl-5-(5-bromo-1-ethyl-2-oxoindolin-3-ylidene)-2-thioxothiazolidin-4-one, share similar structural features but differ in their alkyl substituents on the indoline ring .

Comparison Table:

CompoundMolecular FormulaKey Features
(Z)-3-benzyl-5-(5-bromo-2-oxoindolin-3-ylidene)-2-thioxothiazolidin-4-oneNot specifiedBenzyl group, bromo-substituted indoline moiety.
3-benzyl-5-(5-bromo-1-butyl-2-oxoindolin-3-ylidene)-2-thioxothiazolidin-4-oneC22H19BrN2O2S2Butyl substituent on indoline ring.
3-benzyl-5-(5-bromo-1-ethyl-2-oxoindolin-3-ylidene)-2-thioxothiazolidin-4-oneC20H15BrN2O2S2Ethyl substituent on indoline ring.

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